4-Fluoro-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde

• IUPAC Name: 4-fluoro-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde
• InChI: InChI=1S/C8H5FN2O/c9-8-6-3-5(4-12)11-7(6)1-2-10-8/h1-4,11H
• InChI Key: HFCMCEQYXZJMEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C2=C1NC(=C2)C=O)F
• Molecular Formula: C8H5FN2O
• Molecular Weight: 164.14 g/mol

Description

The compound you’re interested in is a derivative of 1H-pyrrolo[2,3-b]pyridine. Pyridine derivatives are of increasing interest in drug design and medicinal chemistry. The structural similarity of many drugs (especially antiviral and anticancer ones) with DNA bases such as adenine and guanine is a key factor to explain their effectiveness.

Synthesis Analysis

While specific synthesis methods for “4-Fluoro-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde” were not found, there are studies on the synthesis of related 1H-pyrrolo[2,3-b]pyridine derivatives. These methods might provide a starting point for the synthesis of the compound you’re interested in.

Scientific Research Applications

FGFR Inhibition

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MPS1 Inhibition

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FMS Kinase Inhibition

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Synthetic Routes

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Mechanism of Action

Target of Action

The primary target of 4-Fluoro-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde is the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs are a family of receptors that play crucial roles in various biological processes, including organ development, cell proliferation and migration, and angiogenesis .

Mode of Action

The compound interacts with FGFRs, inhibiting their activity . FGFRs function through signal transduction pathways that, when activated, result in various cellular responses . By inhibiting FGFRs, the compound can disrupt these pathways and alter the cellular responses they control .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the FGFR signaling pathway . This pathway is involved in regulating a variety of cellular processes, including cell proliferation and migration, angiogenesis, and organ development . Abnormal activation of this pathway is associated with the progression and development of several types of cancers .

Result of Action

In vitro studies have shown that the compound can inhibit cell proliferation and induce apoptosis . It has also been found to significantly inhibit the migration and invasion of certain cancer cells .